Cas no 817209-45-3 (7-Nitrocinnoline)

7-Nitrocinnoline is a heterocyclic organic compound featuring a cinnoline core substituted with a nitro group at the 7-position. This structure imparts unique electronic and reactivity properties, making it valuable in synthetic chemistry and pharmaceutical research. The nitro group enhances electrophilic character, facilitating further functionalization through reduction or nucleophilic substitution. Its aromatic system allows for applications in materials science, particularly in the development of fluorescent dyes or coordination complexes. 7-Nitrocinnoline is also studied for its potential as a precursor in medicinal chemistry, where cinnoline derivatives exhibit bioactive properties. High purity and well-defined reactivity make it a reliable intermediate for specialized organic synthesis.

7-Nitrocinnoline structure

Product Name:7-Nitrocinnoline

CAS No:817209-45-3

MF:C₈H₅N₃O₂

MW:175.144201040268

CID:1038802

PubChem ID:70701079

Update Time:2025-06-06

7-Nitrocinnoline Chemical and Physical Properties

Names and Identifiers

- 7-Nitrocinnoline
- AKOS016002467
- A916181
- DTXSID90743858
- 817209-45-3
- Inchi： 1S/C8H5N3O2/c12-11(13)7-2-1-6-3-4-9-10-8(6)5-7/h1-5H
- InChI Key： YNFZIVNDVDRSDP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2C=CN=NC=2C=1)=O

Computed Properties

Exact Mass: 175.038176411g/mol
Monoisotopic Mass: 175.038176411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 71.6Å²

7-Nitrocinnoline Security Information

Storage Condition：Sealed in dry,2-8°C

7-Nitrocinnoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM185683-1g	7-nitrocinnoline	817209-45-3	95%	1g	$1122	2021-06-17
Alichem	A449041503-1g	7-Nitrocinnoline	817209-45-3	95%	1g	$1212.00	2023-09-01
Chemenu	CM185683-1g	7-nitrocinnoline	817209-45-3	95%	1g	$1399	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743107-1g	7-Nitrocinnoline	817209-45-3	98%	1g	￥10610.00	2024-07-28
Crysdot LLC	CD11052904-1g	7-Nitrocinnoline	817209-45-3	95+%	1g	$1191	2024-07-18
Ambeed	A889846-1g	7-Nitrocinnoline	817209-45-3	95+%	1g	$1166.0	2025-04-16